4-Chloro-5-methyl-2-(methylthio)pyrimidine

• IUPAC Name: 4-chloro-5-methyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C6H7ClN2S/c1-4-3-8-6(10-2)9-5(4)7/h3H,1-2H3
• InChI Key: QZXWPYARYIQHIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1Cl)SC
• Molecular Formula: C6H7ClN2S
• DSSTOX Substance ID: DTXSID00634980
• Molecular Weight: 174.65 g/mol
• CAS RN: 61044-96-0

Description

4-Chloro-5-methyl-2-(methylthio)pyrimidine is a synthetic intermediate used in the preparation of various inhibitors. It has been used in the synthesis of pyrimidinopyridones, potential inhibitors of the FMS tyrosine kinase.

Synthesis Analysis

This compound has been used in the total synthesis of the marine alkaloid variolin B1 and 2-hydroxy-4-pyrimidinecarboxylic acid. It was also used in the synthesis of 2,4-disubstituted pyrimidines, a novel class of KDR kinase inhibitors.

Molecular Structure Analysis

The molecular structure of this compound is represented by the IUPAC name 4-chloro-5-methyl-2-(methylsulfanyl)pyrimidine. The InChI code is 1S/C6H7ClN2S/c1-4-3-8-6(10-2)9-5(4)7/h3H,1-2H3.

Chemical Reactions Analysis

4-Chloro-2-methylthiopyrimidine has been used in the total synthesis of the marine alkaloid variolin B1 and 2-hydroxy-4-pyrimidinecarboxylic acid. It was used in the synthesis of 2,4-disubstituted pyrimidines, a novel class of KDR kinase inhibitors. It was also used as a building block in medicinal chemistry synthesis.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 174.65. It has a boiling point of 139-140 °C/36 mmHg and a melting point of -2 °C. The density is 1.381 g/mL at 25 °C.

Scientific Research Applications

Synthesis and Antiviral Activity

4-Chloro-5-methyl-2-(methylthio)pyrimidine has been utilized in synthesizing various compounds with potential antiviral activities. For instance, it has been used in the creation of 4-substituted and 2,4-disubstituted 7-[(2-hydroxyethoxy)methyl]pyrrolo[2,3-d]pyrimidines. These compounds exhibited slight activity against human cytomegalovirus (HCMV) and herpes simplex virus type 1 (HSV-1), though they were less active compared to acyclovir (Saxena et al., 1988).

Influence on DNA Methylation

Research on pyrimidylhydrazones and substituted pyrimidyl-aryl- and -yclohexylthiosemicarbazides, derived from 4,6-dihydrazino-5-nitro- and 2-methylthio-4-hydrazino-6-chloro-5-(p-alkoxybenzyl)pyrimidines, has shown that these compounds can influence DNA methylation. Their potential in vitro antitumor properties have also been studied (Grigoryan et al., 2012).

Development of Anticancer Agents

There has been research into synthesizing new pyrimidines and related condensed ring systems using this compound as a starting material, showing potential as anticancer agents. One of the compounds synthesized, 4-chloro-5-(2-chloroethyl)-2-methylthio-6-methyl-pyrimidine, demonstrated weak antitumor activity in vitro (Badawey, 1996).

Chemical Synthesis and Modifications

The compound has also been used in the chemical synthesis of various pyrimidines. For example, it served as an intermediate in the synthesis of pyrimidyl-pyrimidinedithiones, which are of interest due to their potential chemotherapeutic applications (Snieckus & Keller G. Guimarães, 2014).

Mechanism of Action

While the specific mechanism of action for 4-Chloro-5-methyl-2-(methylthio)pyrimidine is not explicitly mentioned, it has been used in the synthesis of compounds with potential neuroprotective and anti-neuroinflammatory properties.

Safety and Hazards

4-Chloro-5-methyl-2-(methylthio)pyrimidine is considered hazardous. It causes severe skin burns and eye damage and may cause respiratory irritation. It is advised to not breathe dust/fume/gas/mist/vapors/spray and to wash face, hands, and any exposed skin thoroughly after handling.

Future Directions

4-Chloro-5-methyl-2-(methylthio)pyrimidine has been used in the synthesis of pyrimidinopyridones, potential inhibitors of the FMS tyrosine kinase. It has also been used in the synthesis of 2,4-disubstituted pyrimidines, a novel class of KDR kinase inhibitors. These applications suggest potential future directions in the development of new inhibitors and medicinal chemistry synthesis.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of 5-methyl-2-methylsulfanyl-3H-pyrimidin-4-one (6.86 g, 44 mmol) and POCl3 (14 ml) in dioxane (60 ml) was refluxed for 2 hours. The solvent was removed under vacuum and the residue was quenched with ice and extracted with diethylether. The organic phase was dried (Na2SO4) and evaporated to give 6.8 g of the title compound as oil that was used in the next step without further purification. (89% yield)